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Compound of Interest

Compound Name: GSK205

Cat. No.: B2660447

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
half-life of GSK205 in plasma and adipose tissues.

Frequently Asked Questions (FAQS)

Q1: What is the half-life of GSK205 in plasma and adipose tissues?

Al: GSK205 has a relatively short half-life of approximately 2 hours in both plasma and
adipose tissues.[1] This rapid clearance should be considered when designing experimental
protocols, particularly for in vivo studies requiring sustained target engagement.

Quantitative Data Summary

For clarity, the reported half-life of GSK205 is summarized in the table below.

Tissue Half-life (t'%)
Plasma ~2 hours
Adipose Tissue ~2 hours

Experimental Protocols
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Q2: How is the half-life of GSK205 in plasma and adipose tissue determined experimentally in
a mouse model?

A2: Determining the pharmacokinetic profile of GSK205 involves a multi-step in vivo study.
Below is a detailed methodology.

Experimental Workflow for GSK205 Half-life Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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